Cas no 1273656-49-7 (7-Bromo-8-methyl-chroman-4-one)

• Product Name: 7-Bromo-8-methyl-chroman-4-one
• CAS No: 1273656-49-7
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• MDL: MFCD18648665
• CID: 4566340
• Update Time: 2025-06-26

7-Bromo-8-methyl-chroman-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-8-methyl-chroman-4-one
• 7-Bromo-8-methylchroman-4-one
• SB32610
• 7-bromo-8-methyl-2,3-dihydrochromen-4-one
• 7-bromo-8-methyl-3,4-dihydro-2H-1-benzopyran-4-one

• MDL： MFCD18648665
• Inchi： 1S/C10H9BrO2/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-3H,4-5H2,1H3
• InChI Key： DTQLFEFXWRJERS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CCOC=2C=1C)=O

Computed Properties

• Exact Mass: 239.97859 g/mol
• Monoisotopic Mass: 239.97859 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 241.08

Additional information on 7-Bromo-8-methyl-chroman-4-one

7-Bromo-8-methyl-chroman-4-one (CAS No. 1273656-49-7)

The compound 7-Bromo-8-methyl-chroman-4-one (CAS No. 1273656-49-7) is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the chromanone family, which is a class of bicyclic compounds with a benzene ring fused to a gamma-pyrone ring. The presence of a bromine atom at the 7-position and a methyl group at the 8-position introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of 7-Bromo-8-methyl-chroman-4-one in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have explored its ability to modulate cellular pathways involved in inflammation and oxidative stress, suggesting its potential as a lead compound for therapeutic interventions. Additionally, its structural versatility has made it an attractive candidate for use in organic synthesis, where it serves as an intermediate in the construction of more complex molecules.

One of the most intriguing aspects of 7-Bromo-8-methyl-chroman-4-one is its reactivity under different chemical conditions. For instance, its bromine atom can act as an electrophilic site, enabling substitution reactions that can be exploited to introduce diverse functional groups. This property has been leveraged in recent research to develop novel derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

In terms of synthesis, 7-Bromo-8-methyl-chroman-4-one can be prepared through various routes, including oxidative cyclization of dihydroxybenzaldehyde derivatives or through intramolecular Diels-Alder reactions. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

The applications of 7-Bromo-8-methyl-chroman-4-one extend beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer or as a sensitizer in solar cells, demonstrating its potential in advancing renewable energy technologies.

Furthermore, 7-Bromo-8-methyl-chroman-4-one has been studied for its role in natural product synthesis. Its structure resembles certain alkaloids and terpenoids found in nature, making it a valuable building block for constructing complex natural molecules. This has led to its use in total synthesis efforts aimed at producing bioactive natural products with potential therapeutic applications.

In conclusion, 7-Bromo-8-methyl-chroman-4-one (CAS No. 1273656-49-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatile properties continue to make it an area of active research interest. As new discoveries emerge, this compound is poised to play an increasingly important role in advancing both fundamental and applied sciences.